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This in-depth technical guide provides a comprehensive overview of the Micro Systemation

(MSAB) ecosystem for digital evidence extraction and analysis. The document details the core

components of the MSAB suite—XRY, XAMN, and XEC—and outlines the methodologies for

their application in digital forensic investigations. Quantitative data on the ecosystem's

capabilities are presented in structured tables, and key workflows are visualized through

diagrams to facilitate a clear understanding of the processes involved.

Introduction to the MSAB Ecosystem
The MSAB ecosystem is an integrated suite of digital forensic tools designed to enable law

enforcement, military, and intelligence agencies to extract, analyze, and manage digital

evidence from a wide range of mobile devices.[1] The ecosystem is built around three core

products: MSAB Extract (XRY), MSAB Analyze (XAMN), and MSAB Manage (XEC).[2][3] This

integrated approach is designed to streamline the digital investigation process, from evidence

collection in the field to in-depth analysis in the lab and centralized management of the entire

operation.[1][3]
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The primary goal of the MSAB ecosystem is to empower organizations to conduct efficient and

effective investigations by providing tools that can handle the increasing volume and complexity

of digital data.[3] The ecosystem is designed to be deployed in various operational

environments, from frontline units requiring rapid triage capabilities to specialized forensic

laboratories conducting deep analysis.[1]

Core Components of the MSAB Ecosystem
The MSAB ecosystem is comprised of three main components that work in concert to provide a

comprehensive digital forensics solution.

MSAB Extract - XRY: The Data Extraction Engine
XRY is the data extraction component of the MSAB ecosystem, designed to recover data from

mobile phones, drones, GPS devices, and other digital devices in a forensically sound manner.

[4] It supports a vast range of devices and applications, with capabilities that are continuously

updated to address the evolving mobile technology landscape.

Key Capabilities of XRY:

Logical and Physical Extraction: XRY can perform both logical and physical extractions.

Logical extraction involves communicating with the device's operating system to access

data, making it a quick method for obtaining live and file system data.[5][6] Physical

extraction bypasses the operating system to recover data directly from the device's memory,

which can include deleted and protected information.[5][7]

Broad Device and App Support: MSAB continuously expands XRY's support for new devices

and applications. The latest versions of XRY support a significant number of device profiles

and application versions.[8][9][10]

Secure File Format: Extracted data is stored in a secure and proprietary .xry file format,

which includes a full forensic log to ensure the integrity of the evidence chain of custody.[7]

Deployment Platforms: XRY is available on various platforms to suit different operational

needs, including:

MSAB Office: A comprehensive solution for forensic labs.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 16 Tech Support

https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.msab.com/wp-content/uploads/2021/10/Ecosystem-Approach.pdf
https://www.msab.com/product/digital-forensics/
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.msab.com/wp-content/uploads/2023/01/XRY_Product_Family_EN.pdf
https://www.msab.com/product/xry-extract/
https://www.msab.com/product/xry-extract/xry-logical/
https://www.msab.com/product/xry-extract/
https://www.msab.com/product/xry-extract/xry-physical/
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.msab.com/updates/xry-10-4-1-new-release/
https://www.msab.com/updates/now-released-xry-10-9-1/
https://www.msab.com/updates/xry-10-11-1/
https://www.msab.com/product/xry-extract/xry-physical/
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MSAB Field: A ruggedized solution for use in mobile units.

MSAB Kiosk: A turnkey solution with a simplified touchscreen interface for frontline

personnel with minimal training.[11][12][13]

MSAB Tablet: A portable solution for on-scene data recovery.[14]

MSAB Express: A software-based solution that provides a locked-down workflow for

frontline investigators on a Windows-based PC.[14][15][16]

Quantitative Data: XRY Device and Application Support Growth

XRY Version
Total Supported
Device Profiles

Total Supported
App Versions

Key Enhancements

10.4.1 > 43,000 > 4,338

Added support for

Apple Watch and

expanded MediaTek-

based device support.

[8]

10.9.1 > 46,900 > 4,600

Added support for iOS

ChatGPT and Vantron

tablets.[9]

10.11.1 > 48,000 > 4,600

Added brute force and

extraction support for

Samsung Galaxy S24

series.[10]

MSAB Analyze - XAMN: The Data Analysis Powerhouse
XAMN is the analysis component of the MSAB ecosystem, designed to help investigators

search, filter, and visualize large volumes of digital data extracted by XRY.[17][18] XAMN

provides a suite of tools to help investigators identify critical evidence and build a

comprehensive understanding of the case.

Key Features of XAMN:
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Multiple Data Views: XAMN offers various ways to visualize data, including a timeline view,

geographic view, chat view, and connections view, allowing investigators to explore the data

from different perspectives.[18]

Powerful Filtering and Searching: Users can filter data by numerous criteria and perform

powerful searches to quickly identify relevant information.[18]

Reporting Tools: XAMN includes tools to create detailed and customizable reports that can

be used in legal proceedings.[19][20]

Product Tiers: XAMN is available in different versions to cater to various user needs:

XAMN Viewer: A free tool for viewing, analyzing, and reporting on mobile device data.[18]

XAMN Pro (formerly Spotlight): A comprehensive analysis tool with advanced filtering and

search capabilities.[18]

XAMN Horizon: Adds powerful visualization tools like chat, geographic, timeline, and

connections views.[18]

XAMN Elements: An advanced hex carving tool for reconstructing and validating

undecoded or fragmented data.[18]

Quantitative Data: XAMN Feature Overview
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Feature XAMN Viewer XAMN Pro XAMN Horizon
XAMN
Elements

View XRY Files ✓ ✓ ✓ ✓

Basic Filtering &

Searching
✓ ✓ ✓ ✓

Advanced

Filtering &

Searching

✓ ✓ ✓

Reporting ✓ ✓ ✓ ✓

Timeline View ✓ ✓

Geographic View ✓ ✓

Chat View ✓ ✓

Connections

View
✓ ✓

Hex Carving ✓

MSAB Manage - XEC Director: Centralized Management
and Control
XEC Director is the management component of the MSAB ecosystem, providing a centralized

solution for managing users, licenses, and workflows across a network of MSAB extraction

tools.[21][22]

Key Functions of XEC Director:

Centralized User Management: Administrators can create and manage user accounts,

assign permissions, and control access to different features and workflows.[23][24]

Remote Software and License Updates: XEC Director allows for the remote deployment of

software updates and management of licenses for all connected MSAB tools.[22]
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Workflow Customization and Enforcement: Organizations can create and enforce

standardized workflows to ensure consistency and compliance with policies and procedures.

[12][13]

Auditing and Reporting: XEC Director logs all user activities and provides detailed reports for

management oversight and auditing purposes.[23][24]

Quantitative Data: XEC Director Core Capabilities

Capability Description

Network Management
Connect and manage all MSAB extraction tools

on a single network.[21]

User & Group Permissions
Define granular permissions for individual users

and groups.[22][23]

Centralized Logging
Remotely review activity logs for all connected

systems.[21][23]

Management Reporting
Generate custom reports on user activity,

system usage, and more.[21][23]

Remote Assistance & Updates
Remotely update software, manage licenses,

and provide user support.[21][23]

Experimental Protocols: Methodologies for Digital
Evidence Extraction and Analysis
This section outlines the detailed methodologies for key processes within the MSAB
ecosystem. These protocols are designed to ensure a forensically sound and repeatable

workflow.

Protocol for Frontline Digital Evidence Triage using
MSAB Kiosk
This protocol describes the step-by-step process for a frontline officer with minimal forensic

training to perform a data extraction from a mobile device using an MSAB Kiosk.
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Initiate Extraction:

On the Kiosk's touchscreen interface, select the "Start Extraction" option.[25]

Case Data Entry:

Enter mandatory case information as prompted by the customized workflow (e.g., case

number, officer ID, incident type).[25]

Input details about the device owner (e.g., witness, victim, suspect).[25]

Device Photography:

Use the Kiosk's integrated camera to take a photograph of the device, and if applicable, its

evidence bag and any consent forms.[25]

Device Connection and Identification:

Connect the mobile device to the Kiosk using the appropriate cable from the provided kit.

The Kiosk will automatically attempt to identify the device model.[25]

Extraction Profile Selection:

Based on the pre-configured workflow and the context of the investigation (e.g., witness

phone), select the appropriate extraction profile, such as "File Selection" for a targeted

extraction.[25]

Data Extraction:

Follow the on-screen instructions to place the device in the correct mode for extraction.

The Kiosk will then proceed with the data extraction process.

Immediate Data Review (Triage):

Once the extraction is complete, the data can be immediately reviewed on the Kiosk's

screen to identify critical evidence.[12]
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Report Generation and Data Export:

A standardized forensic report is automatically generated based on the case data entered

and the extraction log.[3][12]

Export the extracted data and the report to a secure network location, an encrypted USB

drive, or other authorized media.[25]

Protocol for In-Depth Laboratory Analysis using XRY
and XAMN Pro
This protocol outlines the methodology for a trained forensic examiner to perform a

comprehensive data extraction and analysis in a laboratory environment.

Case Creation and Device Identification:

Launch the XRY software on a forensic workstation.

Create a new case file, entering all relevant case information.

Connect the subject mobile device and allow XRY to identify it.

Extraction Method Selection (Logical vs. Physical):

Logical Extraction: For a rapid acquisition of live data, select the "Logical Extraction"

profile. Follow the on-screen prompts to enable the necessary settings on the device (e.g.,

USB debugging on Android).

Physical Extraction: For a more comprehensive extraction that includes deleted data,

select the "Physical Extraction" profile. This may involve placing the device into a specific

mode (e.g., recovery or download mode) as guided by XRY.

Data Extraction and Verification:

Initiate the extraction process. XRY will create a forensically sound image of the device's

data.
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Upon completion, XRY will generate hash values for the extracted data to ensure its

integrity.

Data Analysis in XAMN Pro:

Open the generated .xry file in XAMN Pro.

Begin the analysis by utilizing the various data views and filters.

Initial Triage and Keyword Searching:

Use the "All Artifacts" view to get a general overview of the extracted data.

Perform keyword searches for terms relevant to the investigation.

Deep-Dive Analysis using Specialized Views:

Use the "Chat View" to reconstruct conversations from various messaging applications.

[18]

Utilize the "Geographic View" to plot location data on a map and identify patterns of

movement.[18][26]

Employ the "Timeline View" to create a chronological sequence of events.[18]

Use the "Connections View" to visualize relationships between different entities (e.g.,

people, devices).[18]

Evidence Tagging and Reporting:

As relevant artifacts are identified, tag them for inclusion in the final report.[27]

Use the "Report Builder" to create a comprehensive and customized forensic report,

detailing the findings of the analysis.[19][20]

Hex-Level Analysis (Optional):

For advanced analysis of undecoded or fragmented data, use XAMN Elements to perform

hex carving and manual data reconstruction.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 16 Tech Support

https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.msab.com/wp-content/uploads/2022/10/MSAB_Guide_XAMN_Discover_Evidence.pdf
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.msab.com/blog/msab-xamn-tags-and-notes/
https://www.msab.com/wp-content/uploads/2023/01/XAMN_Family_EN.pdf
https://www.msab.com/wp-content/uploads/2025/06/XAMN_Pro_EN_2.pdf
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the MSAB Ecosystem Workflows
The following diagrams, created using the DOT language, illustrate the key logical workflows

within the MSAB ecosystem.

Overall MSAB Ecosystem Workflow
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Caption: High-level overview of the MSAB ecosystem components and their interaction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body-img#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Data Extraction Workflow with XRY

Start

Connect Mobile Device

Identify Device Model

Select Extraction Profile

Logical Extraction

Live/File System Data

Physical Extraction

Deleted/Protected Data

Data Extraction

Generate Secure .xry File

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body-img#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Step-by-step logical flow of the data extraction process using MSAB XRY.
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Click to download full resolution via product page

Caption: A structured workflow for analyzing extracted data using MSAB XAMN.

Conclusion
The MSAB ecosystem provides a powerful and comprehensive suite of tools for digital

evidence extraction, analysis, and management. By integrating the capabilities of XRY, XAMN,

and XEC, MSAB offers a scalable solution that can be adapted to the needs of various

operational environments, from frontline triage to in-depth laboratory investigations. The

continuous development and expansion of device and application support ensure that the

ecosystem remains at the forefront of mobile forensics technology. The detailed methodologies

and workflows presented in this guide provide a framework for conducting forensically sound

and efficient digital investigations. For researchers, scientists, and drug development

professionals, understanding these capabilities is crucial for leveraging digital evidence in their

respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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